Cas no 98041-44-2 (2-Iodophenyl isothiocyanate)

• Product Name: 2-Iodophenyl isothiocyanate
• CAS No: 98041-44-2
• MF: C₇H₄INS
• MW: 261.082832336426
• MDL: MFCD00041057
• CID: 91152
• PubChem ID: 145310
• Update Time: 2024-10-25

2-Iodophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Iodophenyl isothiocyanate
• 2-Iodoisothiocyanatobenzene
• 1-iodo-2-isothiocyanatobenzene
• o-Iodophenyl Isothiocyanate
• 1-iodanyl-2-isothiocyanato-benzene
• 1-iodo-2-isothiocyanato-benzene
• 2-iodo-phenyl isothiocyanate
• 2-Jod-phenylisothiocyanat
• ODOTYLQYSDVPMA-UHFFFAOYSA-N
• 1-Iodo-2-isothiocyanatobenzene #
• Benzene,1-iodo-2-isothiocyanato-
• SY041528
• A845795
• 1-Iodo-2-isothiocyanatobenzene (ACI)
• DTXCID90165879
• MFCD00041057
• YDA04144
• 98041-44-2
• AKOS009158134
• BP-12886
• AC7877
• DTXSID90243388
• SCHEMBL1325334
• DB-021240
• J-802089
• 2-Iodophenylisothiocyanate

• MDL： MFCD00041057
• Inchi： 1S/C7H4INS/c8-6-3-1-2-4-7(6)9-5-10/h1-4H
• InChI Key： ODOTYLQYSDVPMA-UHFFFAOYSA-N
• SMILES： S=C=NC1C(I)=CC=CC=1
• BRN： 2716369

Computed Properties

• Exact Mass: 260.91100
• Monoisotopic Mass: 260.911
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4

Experimental Properties

• Color/Form: Yellow or brown crystals
• Density: 1.76±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 35-39 °C(lit.)
• Boiling Point: 304.2°Cat760mmHg
• Flash Point: >110℃(230℉)(lit.)
• Refractive Index: 1.672
• Solubility: Almost insoluble (0.052 g/l) (25 º C),
• PSA: 44.45000
• LogP: 3.02550
• Sensitiveness: Moisture & Light Sensitive
• Solubility: hydrolysis

2-Iodophenyl isothiocyanate Security Information

• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 34-36/37/38
• Safety Instruction： S26-S36-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38